Cas no 2229313-90-8 (2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2229313-90-8
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 6363265
• PubChem ID: 165614146
• Update Time: 2025-05-21

2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol
• EN300-1734212
• 2229313-90-8

• Inchi： 1S/C11H15N3O3/c1-7-4-9(16-2)11(10(5-7)17-3)8(6-15)13-14-12/h4-5,8,15H,6H2,1-3H3
• InChI Key： LZAGMCZTXDKXBD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C(CO)N=[N+]=[N-])OC

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53Ų

Additional information on 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol

Professional Introduction to 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol (CAS No. 2229313-90-8)

2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229313-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azido-substituted alcohols, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules. The structural features of this compound, including its aromatic ring system and azido functional group, make it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol consists of an ethyl chain substituted with an azido group at the second carbon atom and a phenyl ring bearing dimethoxy and methyl substituents at the 2 and 4 positions, respectively. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The presence of the azido group, in particular, makes it a useful precursor for introducing nitrogen-rich heterocycles into larger molecular frameworks through cycloaddition reactions such as the [3+2] cycloaddition with dienes or the [4+3] cycloaddition with nitrones.

In recent years, there has been a growing interest in azido compounds due to their role in transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed Sonogashira coupling and Buchwald-Hartwig amination reactions have been successfully employed to introduce aryl or heteroaryl groups adjacent to the azido functionality. These transformations have enabled the construction of complex molecular architectures with high precision, making 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol a valuable reagent in synthetic organic chemistry. Moreover, the compound’s ability to undergo facile reduction to corresponding alcohols has opened up possibilities for further functionalization via oxidation or other chemical modifications.

The dimethoxy and methyl substituents on the phenyl ring contribute to the lipophilicity and electronic properties of 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol, which can be fine-tuned to modulate bioactivity. This feature is particularly relevant in drug design, where optimal pharmacokinetic profiles are often achieved by balancing hydrophobicity and charge distribution. The compound’s potential as a scaffold for drug discovery has been explored in several studies, where it has been used to develop inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise as kinase inhibitors due to their ability to disrupt protein-protein interactions through covalent bonding facilitated by the azido group.

Recent advancements in click chemistry have further highlighted the utility of azido compounds like 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol. Click reactions offer rapid and efficient ways to construct complex molecules under mild conditions, making them ideal for high-throughput screening and library synthesis. The strain-release mechanism associated with azide decomposition has been leveraged to generate reactive intermediates that can undergo subsequent transformations without requiring harsh reagents or catalysts. This approach has been particularly useful in fragment-based drug design, where small molecular building blocks are rapidly assembled into lead compounds.

The synthesis of 2-azido-2-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors such as benzaldehyde derivatives or aromatic alcohols. Key steps often include selective halogenation followed by nucleophilic substitution with sodium azide or other azide sources under controlled conditions. The use of protecting groups ensures regioselectivity and prevents unwanted side reactions during synthesis. Advances in catalytic methods have also enabled more streamlined routes to this compound, reducing both reaction times and waste generation.

The biological activity of derivatives of CAS No. 2229313-90-8 has been extensively studied in recent years. In particular, its incorporation into heterocyclic systems has led to the discovery of novel antimicrobial and anticancer agents. The ability of azido compounds to form stable adducts with nucleophiles allows for covalent modification of biological targets such as enzymes and receptors. This property has been exploited in developing probes for proteomics research and in designing targeted therapeutics that exhibit high specificity and low toxicity.

The pharmaceutical industry continues to explore new applications for compounds like 2-(azido)-substituted alcohols, including their use as intermediates in peptide coupling reactions and as precursors for radiolabeled probes used in diagnostic imaging. The versatility of this class of molecules makes them indispensable tools in modern synthetic chemistry and drug development pipelines. As research progresses, it is anticipated that additional synthetic methodologies will be developed to further enhance their utility and accessibility.

Environmental considerations also play a significant role in the handling and application of CAS No 2229313 90 8 derivatives. Efforts are being made to develop greener synthetic routes that minimize hazardous waste generation while maintaining high yields and purity standards. Additionally, biodegradability studies are being conducted to assess the environmental impact of these compounds once they enter biological systems or waste streams.

In conclusion,CAS No 2229313 90 8 represents a fascinating example of how structural complexity can be leveraged to create functional molecules with broad applications across multiple disciplines including medicinal chemistry,biotechnology,and materials science.Alongside its established uses,this compound continues tooptimizeandexpanditspotentialasnewresearchunfoldsinvariousfields.